1,1'-[(Dimethylpropane-1,3-diyl)bis(oxy)]bis(2,3-epoxypropane)

Specification

• CAS No.: 55187-29-6
• Molecular Formula: C11H20O4
• Molecular Weight: 216.27 g/mol
• IUPAC Name: 2-[[2-methyl-4-(oxiran-2-ylmethoxy)butan-2-yl]oxymethyl]oxirane
• Standard InChI: InChI=1S/C11H20O4/c1-11(2,15-8-10-7-14-10)3-4-12-5-9-6-13-9/h9-10H,3-8H2,1-2H3
• Standard InChI Key: IFMZOBOURYRZRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCOCC1CO1)OCC2CO2

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features two epoxide groups linked via a dimethylpropane-1,3-diyl spacer. The IUPAC name, 2-[[2-methyl-4-(oxiran-2-ylmethoxy)butan-2-yl]oxymethyl]oxirane, reflects its symmetrical arrangement, with methyl branches enhancing steric stability. The SMILES notation CC(C)(CCOCC1CO1)OCC2CO2 and InChIKey IFMZOBOURYRZRO-UHFFFAOYSA-N provide precise identifiers for computational modeling.

Table 1: Key Identifiers and Properties

Property	Value
CAS Number	55187-29-6
Molecular Formula	C₁₁H₂₀O₄
Molecular Weight	216.27 g/mol
Synonyms	EINECS 259-516-1; SCHEMBL9133579
Reactivity	High (epoxide ring-opening)

Physical Characteristics

As a liquid at room temperature, the compound exhibits low viscosity, facilitating its incorporation into resin formulations. Its solubility in organic solvents like acetone and toluene contrasts with limited water solubility, a trait advantageous for hydrophobic coatings.

Synthesis and Industrial Production

Reaction Mechanism

The synthesis involves a two-step process:

• Etherification: Dimethylpropane-1,3-diol reacts with epichlorohydrin under basic conditions (e.g., NaOH), forming a chlorohydrin intermediate.

• Epoxidation: Dehydrohalogenation with a strong base eliminates HCl, yielding the final epoxide.

Side products, including oligomers, are minimized via fractional distillation, ensuring >95% purity for industrial use.

Scalability and Challenges

Large-scale production requires precise stoichiometry to prevent cross-linking during synthesis. Recent advances in continuous-flow reactors have improved yield (up to 88%) by enhancing temperature control.

Applications in Advanced Materials

Epoxy Resins and Composites

The compound’s bifunctional epoxide groups enable cross-linking with amines or anhydrides, producing resins with:

• Tensile Strength: 60–80 MPa

• Glass Transition Temperature (Tg): 120–150°C

• Chemical Resistance: Stable in pH 3–11 environments.

These properties are critical for aerospace composites, where weight reduction and durability are paramount.

Electronic Encapsulants

Incorporating silica nanoparticles (10–20 wt%) enhances dielectric strength (up to 40 kV/mm), making the compound suitable for insulating microelectronics.

Table 2: Performance Metrics in Encapsulants

Parameter	Value
Dielectric Constant (1 MHz)	3.2–3.5
Thermal Conductivity	0.8–1.2 W/m·K

Research Innovations and Future Directions

Hybrid Nanocomposites

Graphene oxide (0.5–1.0 wt%) integration improves tensile modulus by 40% while retaining optical clarity, enabling transparent armor applications.

Sustainable Alternatives

Bio-based analogs derived from lignin-derived diols are under development, aiming to reduce reliance on petroleum feedstocks.